N-(6-ethylbenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide

• IUPAC Name: N-(6-ethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C20H16N4O4S/c1-2-13-5-6-15-17(10-13)29-20(22-15)23(12-14-4-3-9-21-11-14)19(25)16-7-8-18(28-16)24(26)27/h3-11H,2,12H2,1H3
• InChI Key: JKFJQHGTWJIYSU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(O4)[N+](=O)[O-]
• Molecular Formula: C20H16N4O4S
• Molecular Weight: 408.4 g/mol

Description

Benzothiazole derivatives, such as the one you mentioned, are a class of compounds that have been studied for their potential anti-tubercular properties. They are synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Synthesis Analysis

The synthesis of benzothiazole derivatives typically involves the condensation of suitable aryl benzaldehydes with nitrobenzo[d]thiazol-2-amine. This is followed by a series of reactions to form the final compound.

Molecular Structure Analysis

The molecular structure of these compounds is typically analyzed using IR, 1H, 13C NMR, and mass spectral data. The molecular weights of these compounds are usually less than 725 daltons with less than 6 hydrogen bond donors and less than 20 hydrogen bond acceptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include diazo-coupling, Knoevenagel condensation, Biginelli reaction, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are typically evaluated using C, H, and N analysis.

Scientific Research Applications

Anti-Tubercular Activity

• Key Compounds : Notably, compounds 6a, 6e, 6h, 6j, 6k (from Series-I) and 7e (from Series-II) demonstrated significant activity, with inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM. .

Multitargeted Bioactivity

• .

Mechanism of Action

While the exact mechanism of action for this specific compound is not known, benzothiazole derivatives have been found to have inhibitory effects against M. tuberculosis.

Future Directions

Future research in this area could focus on further synthetic developments, studying the mechanism of resistance of anti-TB drugs, and conducting structure-activity relationships of new benzothiazole derivatives.